![molecular formula C20H15N3O2S B4764002 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide](/img/structure/B4764002.png)
2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide
Overview
Description
2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase inhibitors, which are known to have immunomodulatory effects.
Mechanism of Action
2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide works by inhibiting the activity of Janus kinases (JAKs), which are enzymes that play a key role in the signaling pathways of cytokines and growth factors. By inhibiting JAK activity, 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide can modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects
2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide has been shown to have several biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It can also reduce the activation of T cells, which play a key role in the immune response. Additionally, 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide has been shown to have a beneficial effect on bone metabolism, as it can increase bone density.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide is that it has a well-defined mechanism of action, which makes it easier to study in the laboratory. Additionally, it has been shown to have a high degree of specificity for JAK inhibition, which reduces the likelihood of off-target effects. However, one limitation of 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide is that it can have immunosuppressive effects, which can make it difficult to study in certain experimental settings.
Future Directions
There are several future directions for research on 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide. One area of interest is the development of more selective JAK inhibitors, which could potentially reduce the risk of side effects. Another area of interest is the investigation of the long-term effects of 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide on bone metabolism, as it has been shown to have a beneficial effect on bone density. Additionally, there is interest in investigating the potential use of 2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus.
Scientific Research Applications
2-[(3-cyano-2-pyridinyl)thio]-N-(4-phenoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of several autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in organ transplantation, as it can prevent rejection of transplanted organs.
properties
IUPAC Name |
2-(3-cyanopyridin-2-yl)sulfanyl-N-(4-phenoxyphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O2S/c21-13-15-5-4-12-22-20(15)26-14-19(24)23-16-8-10-18(11-9-16)25-17-6-2-1-3-7-17/h1-12H,14H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMCWSBIEPGTMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CSC3=C(C=CC=N3)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-cyanopyridin-2-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.